Cas no 79465-06-8 ((1R,2R)-2-bromo-2,3-dihydro-1H-inden-1-ol)

• Product Name: (1R,2R)-2-bromo-2,3-dihydro-1H-inden-1-ol
• CAS No: 79465-06-8
• MF: C₉H₉BrO
• MW: 213.071161985397
• CID: 3222432
• PubChem ID: 820607
• Update Time: 2025-11-01

(1R,2R)-2-bromo-2,3-dihydro-1H-inden-1-ol Chemical and Physical Properties

Names and Identifiers

• 1H-INDEN-1-OL, 2-BROMO-2,3-DIHYDRO-, (1R-TRANS)-
• (1R,2R)-2-bromo-2,3-dihydro-1H-inden-1-ol
• EN300-1179688
• trans-2-Bromo-1-hydroxyindane
• trans-2-Bromo-1-indanol
• (+/-) trans-2-bromo-1-hydroxyindan
• 1H-Inden-1-ol, 2-bromo-2,3-dihydro-, (1R,2R)-rel-
• trans-2-bromoindan-1-ol
• AKOS015900269
• 79465-06-8
• (trans)-2-bromo-1-indanol
• trans-(+/-)-2-bromoindan-1-ol
• AS-31797
• 10368-44-2
• SCHEMBL1645321
• trans-2-Bromo-2,3-dihydro-1H-inden-1-ol
• InChI=1/C9H9BrO/c10-8-5-6-3-1-2-4-7(6)9(8)11/h1-4,8-9,11H,5H2/t8-,9-/m1/s
• RTESDSDXFLYAKZ-RKDXNWHRSA-N
• trans-(+)-2-bromo-1-indanol
• 984-070-6
• trans-(-)-2-bromo-1-indanol

• Inchi： 1S/C9H9BrO/c10-8-5-6-3-1-2-4-7(6)9(8)11/h1-4,8-9,11H,5H2/t8-,9-/m1/s1
• InChI Key： RTESDSDXFLYAKZ-RKDXNWHRSA-N
• SMILES： Br[C@@H]1CC2C=CC=CC=2[C@H]1O

Computed Properties

• Exact Mass: 211.98368Da
• Monoisotopic Mass: 211.98368Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on (1R,2R)-2-bromo-2,3-dihydro-1H-inden-1-ol

(1R,2R)-2-Bromo-2,3-Dihydro-1H-Inden-1-Ol: A Comprehensive Overview

(1R,2R)-2-Bromo-2,3-Dihydro-1H-Inden-1-Ol, also known by its CAS Registry Number 79465-06-8, is a versatile organic compound with significant applications in various fields of chemistry. This compound belongs to the class of dihydroindenes, which are bicyclic structures consisting of a benzene ring fused with a cyclohexene ring. The presence of the bromine atom and hydroxyl group introduces unique chemical properties, making it an essential intermediate in organic synthesis.

The structure of (1R,2R)-2-Bromo-2,3-Dihydro-1H-Inden-1-Ol is characterized by its chiral centers at positions 1 and 2. The stereochemistry plays a crucial role in determining its reactivity and selectivity in various chemical reactions. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive compounds, particularly in the pharmaceutical industry.

In terms of physical properties, this compound exhibits a melting point of approximately 95°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various synthetic procedures. The compound's stability under normal storage conditions further enhances its utility in laboratory settings.

The synthesis of (1R,2R)-2-Bromo-2,3-Dihydro-1H-Inden-1-Ol typically involves multi-step reactions starting from readily available starting materials. One common approach is the bromination of dihydroindenols followed by stereochemical control during the reaction sequence. Recent advancements in asymmetric catalysis have enabled the synthesis of this compound with high enantiomeric excess, which is critical for its application in chiral drug discovery.

One of the most promising applications of this compound lies in its use as a building block for constructing complex molecular architectures. For instance, it has been employed as an intermediate in the synthesis of natural product analogs and bioactive molecules. A study published in the Journal of Organic Chemistry demonstrated its utility in constructing a key intermediate for a novel antiviral agent.

In addition to its role in organic synthesis, (1R,2R)-2-Bromo-2,3-Dihydro-1H-Inden-1-Ol has shown potential in materials science. Its ability to undergo various cross-coupling reactions makes it valuable for the development of functional materials with tailored properties. Researchers have explored its use in synthesizing advanced polymers and nanoparticles with applications in drug delivery systems.

The compound's reactivity is further enhanced by its ability to participate in nucleophilic substitution reactions. This property has been exploited in the development of novel catalysts and ligands for transition metal-catalyzed reactions. A recent breakthrough reported in Nature Chemistry highlighted its role as a ligand precursor for palladium-catalyzed coupling reactions, significantly improving reaction efficiency.

In conclusion, (1R,2R)-2-Bromo-2,3-Dihydro-1H-indenol (CAS No: 79465–06–8) is a valuable compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an indispensable tool for researchers working on complex molecule synthesis and material development. As ongoing research continues to uncover new potentials for this compound, it is poised to play an even more significant role in advancing modern chemistry.